Cas no 2228506-04-3 (3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228506-04-3
• MF: C₁₅H₂₀ClNO₅
• MW: 329.776003837585
• CID: 5862357
• PubChem ID: 165622005
• Update Time: 2025-07-19

3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• 2228506-04-3
• EN300-1901192
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C15H20ClNO5/c1-14(2,3)22-13(20)17-11-6-5-9(7-10(11)16)8-15(4,21)12(18)19/h5-7,21H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： DMOWTEREHSEPFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)O)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1030004g/mol
• Monoisotopic Mass: 329.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228506-04-3)

The compound 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228506-04-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a chlorophenyl moiety, and a hydroxy-methylpropanoic acid backbone, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing bioactive molecules, particularly in the fields of anti-inflammatory and metabolic disorder therapeutics.

In recent years, the demand for Boc-protected intermediates like 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid has surged, driven by advancements in peptide synthesis and small-molecule drug design. The Boc group is widely used to protect amines during multi-step reactions, ensuring selectivity and yield. This compound’s chlorophenyl segment also contributes to its relevance in medicinal chemistry, as halogenated aromatic rings often enhance binding affinity and metabolic stability in drug candidates.

One of the most searched questions in scientific forums is: "What are the applications of Boc-protected amino acid derivatives?" This compound addresses this query by serving as a key building block for peptide mimetics and enzyme inhibitors. Its hydroxy-methylpropanoic acid fragment is particularly valuable for designing prodrugs, which improve bioavailability and reduce side effects. Additionally, the presence of both hydrophilic (hydroxy and carboxylic acid) and hydrophobic (tert-butyl and chlorophenyl) groups makes it a candidate for optimizing drug solubility and permeability.

From an SEO perspective, terms like "Boc-protected chlorophenyl compounds" and "synthesis of hydroxy-methylpropanoic acid derivatives" are frequently queried, reflecting the compound’s industrial and academic relevance. Its utility in green chemistry is another hotspot, as researchers seek eco-friendly methods to synthesize such intermediates. The compound’s stability under mild conditions aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Analytical characterization of 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid typically involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. These methods are critical for quality control in large-scale production, another trending topic in the pharmaceutical sector. Furthermore, the compound’s potential in crystallography studies is noteworthy, as its rigid aromatic system and hydrogen-bonding motifs facilitate crystal engineering.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228506-04-3) exemplifies the intersection of synthetic chemistry and drug development. Its multifaceted applications, from peptide synthesis to prodrug design, underscore its importance in modern research. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in innovative therapeutic strategies.